Cas no 915923-28-3 (1-(2-Chloroethoxy)-4-propoxybenzene)

1-(2-Chloroethoxy)-4-propoxybenzene is a chloroalkyl ether derivative of benzene, characterized by its functional groups of 2-chloroethoxy and propoxy substituents. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of specialty chemicals and pharmaceuticals. Its molecular structure allows for further functionalization, making it valuable in the development of complex organic molecules. The presence of both chloro and alkoxy groups enhances its reactivity in nucleophilic substitution and etherification reactions. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light. Its purity and stability are critical for ensuring consistent performance in synthetic applications.
1-(2-Chloroethoxy)-4-propoxybenzene structure
915923-28-3 structure
Product Name:1-(2-Chloroethoxy)-4-propoxybenzene
CAS No:915923-28-3
MF:C11H15ClO2
MW:214.688602685928
MDL:MFCD08753019
CID:1086813
PubChem ID:28065589
Update Time:2025-06-24

1-(2-Chloroethoxy)-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloroethoxy)-4-propoxybenzene
    • CHEMBRDG-BB 9071146
    • MFCD08753019
    • DTXSID80651110
    • 915923-28-3
    • BS-38594
    • AKOS009293787
    • MDL: MFCD08753019
    • Inchi: 1S/C11H15ClO2/c1-2-8-13-10-3-5-11(6-4-10)14-9-7-12/h3-6H,2,7-9H2,1H3
    • InChI Key: LECGGZPJZOZRRE-UHFFFAOYSA-N
    • SMILES: ClCCOC1C=CC(=CC=1)OCCC

Computed Properties

  • Exact Mass: 214.07600
  • Monoisotopic Mass: 214.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.082
  • Boiling Point: 304.8°C at 760 mmHg
  • Flash Point: 109.6°C
  • Refractive Index: 1.5
  • PSA: 18.46000
  • LogP: 3.09300

1-(2-Chloroethoxy)-4-propoxybenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(2-Chloroethoxy)-4-propoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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B406448-100mg
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$ 65.00 2022-06-07
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$ 80.00 2022-06-07
abcr
AB221996-1 g
1-(2-Chloroethoxy)-4-propoxybenzene; 95%
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€88.60 2023-01-26
abcr
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€207.20 2023-01-26
eNovation Chemicals LLC
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abcr
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1PlusChem
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